Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 3,4-dimethyl-2-oxo-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C18H24N2O6/c1-7-26-17(21)14-10(2)20(3)18(22)19-15(14)11-8-12(23-4)16(25-6)13(9-11)24-5/h8-9,15H,7H2,1-6H3,(H,19,22)
• InChI Key: JEGKWXNFOFBMMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=O)NC1C2=CC(=C(C(=C2)OC)OC)OC)C)C
• Molecular Formula: C18H24N2O6
• Molecular Weight: 364.4 g/mol

Description

Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C18H24N2O6 and its molecular weight is 364.398. The purity is usually 95%.
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Scientific Research Applications

Vinylphosphonium Salt Mediated Synthesis

A study detailed the synthesis of 7-oxo-7H-pyrido[1,2,3-cd]perimidine derivatives using ethyl 1H-perimidine-2-carboxylate, leading to compounds with potential for further chemical transformations and applications in medicinal chemistry (Yavari et al., 2002).

Base-Promoted Cascade Transformation

Ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate was transformed into a novel tricyclic compound through a base-promoted cascade reaction, showcasing the chemical versatility of pyrimidinone derivatives (Shutalev et al., 2008).

Eu(fod)3 Shift Reagent in Structural Elucidation

The use of Eu(fod)3 shift reagent provided insights into the structural elucidation of novel isomeric pyrimidones, demonstrating the importance of advanced spectroscopic techniques in understanding the structural nuances of complex organic molecules (Neville, 1972).

C-4 Substituted 3,4-Dihydropyrimidinones Synthesis

Research on the synthesis and calcium channel binding studies of C-4 substituted and enantiopure congeners of Biginelli dihydropyrimidinones highlights their potential in medicinal chemistry, particularly regarding calcium channel blocking activity (Singh et al., 2009).

Molecular Structure and Optical Properties

Molecular Structure and Conformational Analysis

X-ray crystal structure analysis and DFT calculations were utilized to elucidate the structural and electronic characteristics of 1,2,3,4-tetrahydropyrimidine derivatives, revealing their quasi-boat conformation and the formation of racemic mixtures in crystal structures (Memarian et al., 2013).

Nonlinear Optical Organic Crystal Growth

The synthesis and characterization of nonlinear optical organic crystals of ethyl-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate provide insights into their potential applications in photonics and optoelectronics (Dhandapani et al., 2017).

Antiproliferative Activity and Chemical Transformations

Antiproliferative Activity of Novel Derivatives

A study on the antiproliferative activity of novel thiophene and thienopyrimidine derivatives, including compounds with a trimethoxyphenyl moiety, demonstrated significant activity against breast cancer cell lines, highlighting the therapeutic potential of these compounds (Ghorab et al., 2013).

Ring Expansion Versus Nucleophilic Substitution

The reaction pathway of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate with thiophenolates showed a dramatic effect influenced by the reagent ratio, temperature, and reaction time, resulting in products through ring expansion and/or nucleophilic substitution, which is crucial for the development of novel synthetic methodologies (Fesenko et al., 2010).